Cas no 25254-99-3 (3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid)

3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid structure
25254-99-3 structure
Product name:3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid
CAS No:25254-99-3
MF:C50H32N8O17S5
MW:1177.15748
CID:1424660
PubChem ID:4606027

3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthyl)azo]-3-sulfo-2-naphthyl]azo]-6-sulfo-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulfonic acid
    • 1,5-napht<wbr>
    • LogP
    • 1,5-Naphthalenedisulfonic acid, 3-((4-((4-((1-hydroxy-7-((2-hydroxy-6-sulfo-1-naphthalenyl)azo)-3-sulfo-1-naphthalenyl)azo)-6-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-
    • DTXSID601098410
    • 3-[2-[4-[2-[4-[2-[1-Hydroxy-7-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-1,5-naphthalenedisulfonic acid
    • 1,5-Naphthalenedisulfonic acid, 3-(2-(4-(2-(4-(2-(1-hydroxy-7-(2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl)-3-sulfo-2-naphthalenyl)diazenyl)-6-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-
    • Q27295933
    • Direct Black 75 free acid
    • UNII-ZXN3088THC
    • ZXN3088THC
    • C.i. direct Black 75 (free acid)
    • 25254-99-3
    • Inchi: InChI=1S/C50H32N8O17S5/c59-44-19-9-26-20-30(76(61,62)63)11-13-32(26)48(44)57-51-28-10-8-27-21-47(80(73,74)75)49(50(60)37(27)22-28)58-56-43-18-17-42(35-14-12-31(25-38(35)43)77(64,65)66)55-54-41-16-15-40(33-4-1-2-5-34(33)41)53-52-29-23-39-36(46(24-29)79(70,71)72)6-3-7-45(39)78(67,68)69/h1-25,59-60H,(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H,73,74,75)
    • InChI Key: BCRZHZXFPILYQP-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=CC=C2N=NC3=CC4=C(C=CC=C4S(=O)(=O)O)C(=C3)S(=O)(=O)O)N=NC5=C6C=CC(=CC6=C(C=C5)N=NC7=C(C=C8C=CC(=CC8=C7O)N=NC9=C(C=CC1=C9C=CC(=C1)S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 1176.04916
  • Monoisotopic Mass: 1176.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 80
  • Rotatable Bond Count: 13
  • Complexity: 3160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 446A^2

Experimental Properties

  • Density: 1.76
  • Refractive Index: 1.804
  • PSA: 411.19

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